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Compound of Interest

Compound Name: Butyl decanoate

Cat. No.: B1668121 Get Quote

Introduction

Butyl decanoate is a fatty acid ester with applications in the flavor, fragrance, and cosmetic

industries, valued for its fruity and waxy aroma.[1] Traditionally synthesized through chemical

methods that often require harsh conditions and corrosive acid catalysts, the enzymatic

synthesis of butyl decanoate offers a sustainable and highly selective alternative.[2][3] This

biocatalytic approach, utilizing lipases (triacylglycerol acylhydrolases, E.C. 3.1.1.3), operates

under mild reaction conditions, reduces the formation of byproducts, and enhances product

purity.[1][2] Immobilized lipases, such as Novozym® 435 from Candida antarctica, are

particularly effective for this esterification, offering high stability and reusability.

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals, detailing the experimental methodology, optimal reaction

parameters, and analytical techniques for the lipase-catalyzed synthesis of butyl decanoate.

Reaction Pathway and Mechanism
The enzymatic synthesis of butyl decanoate is a condensation reaction between decanoic

acid and n-butanol, which results in the formation of the ester and a water molecule. Lipase-

catalyzed esterification typically follows a Ping-Pong Bi-Bi mechanism. In this mechanism, the

lipase first interacts with the acyl donor (decanoic acid) to form a covalent acyl-enzyme

intermediate, releasing water. Subsequently, the alcohol (n-butanol) binds to this intermediate,

and the acyl group is transferred to the alcohol, forming butyl decanoate and regenerating the

free enzyme.
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1. Reactant Preparation
(Decanoic Acid, n-Butanol in Solvent)

2. Enzyme Addition
(Immobilized Lipase)

3. Water Removal
(Add Molecular Sieves)

4. Incubation & Reaction
(Controlled Temp. & Agitation)

5. Reaction Monitoring
(Aliquots analyzed by GC/HPLC)

Periodic SamplingContinue if incomplete

6. Reaction Termination
(Filter to remove enzyme)

If conversion is optimal

7. Product Purification
(Solvent evaporation)

8. Final Analysis
(GC, Titration for Purity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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